Cas no 91505-28-1 (2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-)

91505-28-1 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-
CAS No:91505-28-1
Molecular Formula:C6H5O2SCl
Molecular Weight:176.621
CID:3279136
PubChem ID:13376220
2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL- Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-
- 5-Chloro-3-methylthiophene-2-carboxylic acid
- 91505-28-1
- 5-Chloro-3-methylthiophene-2-carboxylicacid
- SCHEMBL3425861
- NELGVVDDIWKCLC-UHFFFAOYSA-N
- 5-Chloro-3-methyl-thiophene-2-carboxylic acid
- methyl 5-chloro-thiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid, 5-chloro-3-methyl-
-
- InChIKey: NELGVVDDIWKCLC-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H5ClO2S/c1-3-2-4(7)10-5(3)6(8)9/h2H,1H3,(H,8,9)
Computed Properties
- Exact Mass: 175.9698783g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 175.9698783g/mol
- Heavy Atom Count: 10
- Complexity: 151
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 65.5Ų
2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL- Related Literature
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Adam F. Sapnik,Christopher W. Ashling,Seok J. Lee,Timothy Johnson,Shane G. Telfer,Thomas D. Bennett J. Mater. Chem. A, 2021,9, 27019-27027
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Feixiang Wu,Gleb Yushin Energy Environ. Sci., 2017,10, 435-459
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Alex M. Volosin,Sudhanshu Sharma,Christopher Traverse,Nathan Newman,Dong-Kyun Seo J. Mater. Chem., 2011,21, 13232-13240
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Julia Tesch,Fabian Paschke,Mikhail Fonin,Marko Wietstruk,Stefan Böttcher,Roland J. Koch,Aaron Bostwick,Chris Jozwiak,Eli Rotenberg,Anna Makarova,Beate Paulus,Elena Voloshina Nanoscale, 2018,10, 6088-6098
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Jianbao Huang,Yangen Huang,Chuanglong He,Yu Gao RSC Adv., 2015,5, 100339-100346
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Yafei Wang,Yu Liu,Jian Luo,Hongrui Qi,Xiaoshuang Li,Meijun Nin,Ming Liu,Danyan Shi,Weiguo Zhu,Yong Cao Dalton Trans., 2011,40, 5046-5051
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Shih-Chun Lin,Cheng-Kai Yeh J. Environ. Monit., 2012,14, 1202-1209
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Subbareddy Mekapothula,A. D. Dinga Wonanke,Matthew A. Addicoat,John D. Wallis,David J. Boocock,Gareth W. V. Cave New J. Chem., 2021,45, 141-146
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Yin Yuan,Yingying Zhao,Kang Wu,Hong Yang,Kang Zhao,Jianguo Li,Anping Deng Anal. Methods, 2017,9, 5806-5815
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